Cas no 1339216-97-5 (N-(2-Methylquinolin-8-yl)guanidine)

• Product Name: N-(2-Methylquinolin-8-yl)guanidine
• CAS No: 1339216-97-5
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• MDL: MFCD17259604
• CID: 5159036
• PubChem ID: 62954139
• Update Time: 2026-03-04

N-(2-Methylquinolin-8-yl)guanidine Chemical and Physical Properties

Names and Identifiers

• N-(2-methylquinolin-8-yl)guanidine
• 1-(2-Methylquinolin-8-yl)guanidine
• N-(2-Methylquinolin-8-yl)guanidine

• MDL： MFCD17259604
• Inchi： 1S/C11H12N4/c1-7-5-6-8-3-2-4-9(10(8)14-7)15-11(12)13/h2-6H,1H3,(H4,12,13,15)
• InChI Key： XRMHVGZXXCTUAV-UHFFFAOYSA-N
• SMILES： N1C(C)=CC=C2C=CC=C(C=12)/N=C(\N)/N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 247
• XLogP3: 1.2
• Topological Polar Surface Area: 77.3

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 361.8±34.0 °C at 760 mmHg
• Flash Point: 172.6±25.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-(2-Methylquinolin-8-yl)guanidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(2-Methylquinolin-8-yl)guanidine

Comprehensive Analysis of N-(2-Methylquinolin-8-yl)guanidine (CAS No. 1339216-97-5): Properties, Applications, and Research Insights

N-(2-Methylquinolin-8-yl)guanidine (CAS No. 1339216-97-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This guanidine derivative is characterized by a quinoline backbone substituted with a methyl group at the 2-position and a guanidine moiety at the 8-position, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its role in drug discovery, particularly in targeting enzyme inhibition and modulating protein-protein interactions.

The compound's molecular formula, C₁₁H₁₂N₄, and precise molecular weight (200.24 g/mol) contribute to its high solubility in polar organic solvents, a property critical for its utility in medicinal chemistry. Recent studies highlight its potential as a scaffold for developing antiviral agents and kinase inhibitors, aligning with current trends in combating emerging infectious diseases and cancer therapeutics. Its structural analogs have shown promise in preclinical trials, driving demand for custom synthesis services among biotech firms.

In the context of green chemistry, N-(2-Methylquinolin-8-yl)guanidine has been investigated for its compatibility with sustainable synthesis protocols. Innovations such as microwave-assisted reactions and catalyst-free methodologies have reduced its production footprint, addressing the growing emphasis on eco-friendly manufacturing in the chemical industry. Analytical techniques like HPLC purification and LC-MS characterization ensure high purity (>98%), meeting stringent requirements for pharmaceutical intermediates.

The compound's mechanism of action often involves hydrogen bonding interactions with biological targets, a feature that has spurred computational studies using molecular docking simulations. These investigations reveal its affinity for ATP-binding sites in kinases, positioning it as a candidate for precision medicine applications. Patent literature indicates its incorporation in combination therapies for inflammatory disorders, reflecting the pharmaceutical industry's shift toward multi-target approaches.

From a commercial perspective, CAS 1339216-97-5 is available through specialty chemical suppliers with GMP certification, catering to the needs of contract research organizations (CROs). Storage recommendations typically emphasize protection from light at -20°C to maintain stability, a detail crucial for long-term research projects. Market analysts note rising procurement inquiries from Asia-Pacific regions, coinciding with increased investment in small molecule drug development.

Emerging applications in fluorescence probes have expanded the compound's relevance beyond therapeutics. Its quinoline core enables chelation-enhanced fluorescence, useful in detecting metal ions in biological systems—a hot topic in diagnostic imaging research. This dual functionality as both a therapeutic agent and diagnostic tool exemplifies the convergence of theranostics, a field gaining traction in personalized healthcare.

Quality control protocols for N-(2-Methylquinolin-8-yl)guanidine typically involve NMR spectroscopy (particularly ¹H and ¹³C) to verify structural integrity, alongside residual solvent analysis to meet ICH guidelines. These rigorous standards address the pharmaceutical industry's focus on impurity profiling, especially for compounds entering clinical trial pipelines. Recent method developments employing UHPLC-MS/MS have improved detection sensitivity for trace impurities.

In material science, derivatives of this compound demonstrate potential in organic electronics due to their electron-rich aromatic systems. Research papers describe its incorporation into conductive polymers for flexible electronics—an area experiencing explosive growth with the Internet of Things (IoT) revolution. Such interdisciplinary applications underscore the compound's versatility beyond traditional pharmacophore roles.

The synthesis of CAS 1339216-97-5 often involves Buchwald-Hartwig coupling or nucleophilic aromatic substitution strategies, with recent optimizations focusing on atom economy improvements. Process chemists have reported yield enhancements (>75%) through microwave irradiation techniques, reducing reaction times from hours to minutes—a breakthrough aligning with industrial demands for time-efficient synthesis.

As regulatory landscapes evolve, REACH compliance documentation for this compound has become more comprehensive, reflecting heightened scrutiny of chemical safety assessments. Safety Data Sheets (SDS) emphasize standard laboratory precautions, though its classification lacks significant toxicity alerts in current databases—a factor facilitating its adoption in academic and industrial settings alike.